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Compound Focus: Tetrasodium glutamate diacetate

CAS No.: 51981-21-6

Cat. No.: S545059

Synthesis Pathway from Patent Literature

The most detailed technical information comes from a patent (CN105732408A) titled "Process for producing

tetrasodium glutamate diacetate through continuous method" [1].

The synthesis is a continuous process, which is different from traditional batch production, potentially
offering benefits like improved efficiency and consistency [1]. The core reaction involves the raw materials

monosodium glutamate (MSG), formaldehyde, and sodium cyanide [1].

The workflow below illustrates the key stages of this continuous synthesis process.
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Stage 2: Crystall

zation & Drying

Final Product
Tetrasodium Glutamate Diacetate
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Diagram of the continuous synthesis pathway for Tetrasodium Glutamate Diacetate (GL.DA) based on

patent CN105732408A [1].

Technical Data and Properties

The table below summarizes key technical data for Tetrasodium Glutamate Diacetate, which is relevant

for researchers handling the final product [2] [3] [4].

Property Typical Value | Information Reference
CAS Number 51981-21-6 [2] [5] [6]
Molecular C~9~H~9~NNa~4~0~8~ [2] [5] [6]
Formula

Molecular 351.13 g/mol [2] [5]
Weight

Appearance Odorless white powder or yellowish liquid [2] [3] [4]
Solubility Completely miscible in water [2]

pH 11.0 - 12.0 (1% aqueous solution) [2] [3]
Key Function Chelating Agent [2] [5]
Origin Synthesized from L-glutamic acid, often produced by aerobic [2] [4]

fermentation of sugars

Key Context and Applications

Understanding the broader context of GLDA can help guide research and development efforts.

e Primary Function: GLDA is primarily a chelating agent. It inactivates metal ions in formulations,
which helps prevent oxidation, improves product stability, and boosts the effectiveness of
preservatives [2] [5].
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o Key Advantage and Uses: A major driver for its use is that it is considered a readily biodegradable
and more sustainable alternative to traditional chelators like EDTA and NTA [5] [6] [4]. Its applications
span:

o Cosmetics & Personal Care: Sunscreen, facial cleansers, shampoos, lotions [2] [4].
o Household & Industrial Cleaners: Laundry detergents and other cleaning products [5] [3].
o Other Industries: Textile auxiliaries, water treatment, and as a food additive [3].

o Safety Profile: The Cosmetic Ingredient Review (CIR) Expert Panel concluded in 2021 that GLDA is

safe as used in cosmetics and personal care products based on current practices and concentrations

2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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